Cas no 2034599-91-0 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide)

• Product Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide
• CAS No: 2034599-91-0
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 5360155
• Update Time: 2025-06-07

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide

• Inchi： 1S/C20H21NO3/c1-14-6-5-7-15(10-14)11-19(22)21-13-20(2,23)18-12-16-8-3-4-9-17(16)24-18/h3-10,12,23H,11,13H2,1-2H3,(H,21,22)
• InChI Key： MPJNJGKSYIJLEB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC2=CC=CC=C2O1)(O)C)(=O)CC1=CC=CC(C)=C1

Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide (CAS No. 2034599-91-0): A Comprehensive Overview

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide (CAS No. 2034599-91-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis

The molecular formula of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide is C₁₈H₁₉NO₃, with a molecular weight of approximately 305.35 g/mol. The compound features a benzofuran moiety and a hydroxypropyl group, which are key structural elements contributing to its biological activity. The synthesis of this compound typically involves several steps, including the formation of the benzofuran ring and the subsequent attachment of the hydroxypropyl and acetamide functionalities.

One common synthetic route involves the reaction of 2-acetylbenzofuran with an appropriate aldehyde to form the intermediate benzofuran derivative. This intermediate is then subjected to a nucleophilic addition reaction with an amine to introduce the acetamide group. The final step involves the introduction of the hydroxypropyl group through a suitable substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of green solvents and catalysts.

Biological Activities

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications. One of the most notable biological activities is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide has also demonstrated potent antioxidant properties. It has been shown to scavenge free radicals and protect cells from oxidative stress-induced damage. This dual action of anti-inflammatory and antioxidant properties makes it a valuable therapeutic agent for conditions characterized by chronic inflammation and oxidative stress.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide has been further validated through preclinical studies and early-stage clinical trials. In animal models of inflammatory diseases, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. For example, in a murine model of rheumatoid arthritis, treatment with this compound led to a marked reduction in joint swelling and improved mobility.

Early-stage clinical trials have also yielded promising results. A phase I clinical trial evaluating the safety and tolerability of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide in healthy volunteers demonstrated that it was well-tolerated at various dose levels with no serious adverse events reported. These findings have paved the way for further clinical development, including phase II trials to assess its efficacy in specific patient populations.

Future Directions and Research Opportunities

The ongoing research on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance its bioavailability and target specificity. Additionally, efforts are being made to understand the mechanism of action at a molecular level, which could provide insights into new drug targets for inflammatory diseases.

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(3-methylphenyl)acetamide (CAS No. 2034599-91-0) represents a promising compound with significant potential in the treatment of inflammatory diseases. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further development in both preclinical and clinical settings.